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Compound of Interest

Compound Name: (+)-Dimethyl L-tartrate

Cat. No.: B147398

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (+)-Dimethyl L-tartrate
(CAS No. 608-68-4), a common chiral reagent and building block in organic synthesis.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly related to the physical and chemical
properties of a substance. Key data for (+)-Dimethyl L-tartrate are summarized below.
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Property Value Reference

Molecular Formula C6H1006 [1112]

Molecular Weight 178.14 g/mol [1][2]
White to off-white solid

Appearance [3114]
(crystals or powder)

Melting Point 48 - 50 °C (118.4 - 122 °F) [3]

- , 157 - 159 °C (314.6 - 318.2 °F)

Boiling Point [3]
at 15 hPa

Flash Point >112 °C (> 233.6 °F) [3]

Solubility Soluble in water [5]

Odor Odorless [3]

Hazard Identification and Classification

There is some discrepancy in the classification of (+)-Dimethyl L-tartrate. While some

suppliers classify it as not hazardous under the OSHA Hazard Communication Standard (29

CFR 1910.1200), other sources indicate potential hazards.[1][3][5] Therefore, a cautious

approach is recommended, treating the substance as potentially irritating.

GHS Hazard Classification (based on aggregated data):[1]

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

The following diagram illustrates the logical flow for hazard identification and subsequent

mitigation steps.
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Caption: Logical workflow for hazard assessment and control.

Safe Handling and Storage
Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling (+)-Dimethyl L-tartrate.
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PPE Type Specification

Chemical safety goggles or glasses as
described by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[3][6]

Eye Protection

) Wear appropriate protective gloves to prevent
Hand Protection )
skin exposure.[3][6]

) ] Wear appropriate protective clothing, such as a
Skin and Body Protection )
lab coat, to prevent skin exposure.[3][6]

Under normal use conditions with adequate
) ) ventilation, respiratory protection is not required.
Respiratory Protection o ) ]
[3] If dust formation is likely, a particle filter

respirator (e.g., N95) may be used.

Handling Procedures

e Handle in accordance with good industrial hygiene and safety practices.[3][5]

o Ensure adequate ventilation, preferably in a chemical fume hood.[5]

e Avoid contact with skin, eyes, and clothing.[5]

e Avoid ingestion and inhalation.[5]

e Avoid dust formation.[5]

o Keep away from incompatible materials such as acids, bases, and reducing agents.[3][5]
o Keep away from open flames, hot surfaces, and sources of ignition.[6]

The following diagram outlines a standard workflow for safely handling (+)-Dimethyl L-tartrate
in a laboratory setting.
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Caption: Standard laboratory workflow for handling solid chemicals.

Storage Conditions

» Store in a dry, cool, and well-ventilated place.[5][6]
o Keep containers tightly closed.[5][6]
e Incompatible materials include acids, bases, and reducing agents.[3][5]

Emergency Procedures

First Aid Measures
Exposure Route First Aid Protocol

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[3][5]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[3][5]

Remove to fresh air. Get medical attention if

Inhalation

symptoms occur.[3][5]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur. Do NOT induce vomiting.[3][6]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or alcohol-
resistant foam.[3][6]

» Specific Hazards: Combustible material. Containers may explode when heated. Thermal
decomposition can release irritating gases and vapors (carbon monoxide and carbon
dioxide).[6]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3][6]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[3][5]

e Environmental Precautions: Should not be released into the environment. Do not empty into
drains.[5]

e Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid generating dust.[6] Soak up with inert absorbent material (e.g., sand, silica
gel) if in liquid form or dissolved.[6]

The workflow for responding to a chemical spill is outlined below.
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Caption: Workflow for responding to a chemical spill.

Disposal Considerations
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Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[6]

Experimental Protocols: General Safe Handling in a
Laboratory Setting

While specific experimental protocols are application-dependent, the following general
methodology ensures the safe use of (+)-Dimethyl L-tartrate.

Objective: To safely transfer a specified mass of solid (+)-Dimethyl L-tartrate from its storage
container to a reaction vessel.

Materials:

e (+)-Dimethyl L-tartrate

o Appropriate PPE (safety goggles, lab coat, compatible gloves)
e Spatula

e Weighing paper or boat

e Analytical balance

» Reaction vessel

e Chemical fume hood

Procedure:

» Preparation: Before handling the chemical, ensure the fume hood is operational and the
sash is at the appropriate height. Don all required PPE.

o Staging: Place the stock container of (+)-Dimethyl L-tartrate, a clean spatula, weighing
paper, and the reaction vessel inside the fume hood.

e Weighing: Tare the analytical balance with the weighing paper. Carefully use the spatula to
transfer the desired amount of solid (+)-Dimethyl L-tartrate onto the weighing paper. Avoid
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creating airborne dust.

o Transfer: Carefully add the weighed solid to the reaction vessel. A powder funnel may be
used to facilitate a clean transfer.

o Cleanup: Tightly close the stock container. Clean the spatula and any contaminated surfaces
within the fume hood. Dispose of the weighing paper in the appropriate solid waste
container.

o Post-Handling: Remove PPE in the correct order to avoid contamination and wash hands
thoroughly.

This protocol minimizes exposure and reduces the risk of contamination outside the designated
handling area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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